Ethyl (2-fluorophenyl)pyruvate

• Molecular Formula: C11H11FO3
• Molecular Weight: 210.20 g/mol
• IUPAC Name: ethyl 3-(2-fluorophenyl)-2-oxopropanoate
• InChI: InChI=1S/C11H11FO3/c1-2-15-11(14)10(13)7-8-5-3-4-6-9(8)12/h3-6H,2,7H2,1H3
• InChI Key: WOWWDTFAOIFSCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC1=CC=CC=C1F

Description

Ethyl (2-fluorophenyl)pyruvate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of Mg turnings (0.231 g, 9.51 mmol) in diethyl ether (1.5 mL) was added a solution of 2-fluorobenzyl chloride (1.25 g, 8.65 mmol) in diethyl ether (9 mL) dropwise to the refluxing reaction mixture. The mixture was stirred for 10 min, cooled to room temperature and added dropwise to a solution of diethyl oxalate (2.53 g, 17.29 mmol) in diethyl ether (17 mL) at 0° C. The reaction mixture was stirred at room temperature for 2 hours, quenched with 1M aqueous hydrochloric acid and extracted with diethyl ether. The combined extracts were washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The excess of diethyl oxalate was removed by bulb to bulb distillation at room temperature and the residue was purified by flash chromatography (SiO2, 15-20% ethyl acetate in petroleum ether) to give the resulting compound B4 as colorless oil in 70% yield which was used instantly in next step.